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For Researchers, Scientists, and Drug Development Professionals

The emergence of vancomycin-resistant enterococci (VRE) poses a significant threat to public

health, necessitating a deeper understanding of the molecular mechanisms underpinning this

resistance. At the heart of this process lies the VanRS two-component system, where the

sensor kinase VanS plays a pivotal role. Upon detecting the antibiotic vancomycin, VanS

initiates a signaling cascade that confers resistance. A crucial aspect of this function is its

substrate specificity, ensuring the precise and efficient activation of the resistance pathway.

This guide provides a comparative analysis of the VanS kinase domain's substrate specificity,

supported by experimental data and detailed protocols.

The VanS/VanR Signaling Pathway
The VanRS system is a classic two-component regulatory system in bacteria.[1] VanS is a

transmembrane histidine kinase that senses vancomycin in the extracellular environment.[2][3]

In response, it undergoes ATP-dependent autophosphorylation on a conserved histidine

residue within its cytoplasmic domain.[4][5] The phosphoryl group is then transferred to its

cognate response regulator, VanR.[6] This phosphorylation event activates VanR, which then
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functions as a transcription factor, binding to the promoter region of the van gene cluster (vanH,

vanA, vanX) and inducing the expression of genes required for vancomycin resistance.[2][7] In

the absence of vancomycin, VanS can also function as a phosphatase, removing the

phosphate group from VanR to deactivate the system.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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